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Compound of Interest

Compound Name: Dodecanediol

Cat. No.: B3190140 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to Dodecanediol in Cosmetic Science
Dodecanediol, specifically the linear isomer 1,12-dodecanediol (CAS 5675-51-4), is a

versatile, multifunctional ingredient increasingly utilized in the formulation of cosmetic and

personal care products. Its unique molecular structure, featuring a 12-carbon chain with

hydroxyl groups at each end, imparts a range of desirable properties.[1][2][3] This document

provides detailed application notes and experimental protocols for leveraging the benefits of

1,12-dodecanediol in various formulations.

Key Functions:

Emollient: Provides a smooth, soft feel to the skin.[2][4]

Moisturizer & Humectant: Helps to hydrate the skin by attracting and retaining moisture.[2][4]

Stabilizer: Enhances the stability of emulsions, such as creams and lotions.[1][3]

Antimicrobial Agent & Preservative Booster: Exhibits broad-spectrum antimicrobial activity

and can enhance the efficacy of traditional preservatives.[2]

Skin Conditioning Agent: Improves the overall texture and appearance of the skin.[1]

Physicochemical Properties of 1,12-Dodecanediol:
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Property Value Reference

Appearance
White crystalline solid, flakes,

or pellets
[1][5]

Molecular Formula C12H26O2 [1][6]

Molecular Weight 202.33 g/mol [1][6]

Melting Point 79-84 °C [1]

Boiling Point 188-190 °C at 12 mmHg [1]

Solubility

Slightly soluble in water;

soluble in most organic

solvents.

[2]

Applications and Efficacy Data
Skin Hydration and Moisturization
1,12-Dodecanediol is an effective moisturizing agent that helps to improve skin hydration

levels.[2] Its mechanism of action is attributed to its humectant properties, drawing moisture

from the environment and the deeper layers of the skin to the stratum corneum, and its

emollient nature, which forms a protective barrier to reduce transepidermal water loss (TEWL).

While specific clinical data on the percentage increase in skin hydration directly attributable to

1,12-dodecanediol is not readily available in public literature, its efficacy can be evaluated

using standard non-invasive methods.

Antimicrobial Activity and Preservative Boosting
1,12-Dodecanediol has demonstrated inherent antimicrobial properties, making it a valuable

component in self-preserving formulations or as a booster for traditional preservative systems.

[2] This allows for a reduction in the concentration of conventional preservatives, which can be

advantageous for products intended for sensitive skin.

Mechanism of Antimicrobial Action: The antimicrobial effect of diols like 1,12-dodecanediol is
generally attributed to their ability to disrupt the cell membranes of microorganisms, leading to
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leakage of cellular contents and ultimately, cell death. The length of the carbon chain plays a

crucial role in this activity.

Efficacy Data (Minimal Inhibitory Concentration - MIC): Quantitative data for the MIC of 1,12-

dodecanediol against a broad spectrum of microorganisms relevant to cosmetic spoilage is

limited in publicly accessible literature. However, studies on similar 1,2-alkanediols provide

insights into their effectiveness. For instance, 1,2-dodecanediol has shown MIC values of

4000 µg/mL against Staphylococcus aureus and 3200 µg/mL against Staphylococcus

epidermidis.[7] It is important to note that the efficacy of 1,12-dodecanediol may differ and

should be determined through appropriate testing for each formulation.

Synergistic Effects: Studies have shown that certain diols can act synergistically with other

antimicrobial agents, such as phenoxyethanol, enhancing the overall preservative effect of a

formulation. This can be particularly effective against challenging microorganisms like

Aspergillus niger.

Formulation Guidelines
1,12-Dodecanediol is a versatile ingredient that can be incorporated into various cosmetic

formulations, including oil-in-water (O/W) and water-in-oil (W/O) emulsions, serums, and

cleansers.

Typical Use Levels: The concentration of 1,12-dodecanediol in a formulation will depend on its

intended function.

Moisturizer/Emollient: 1.0% - 5.0%

Preservative Booster: 0.5% - 2.0%

Primary Antimicrobial Agent: 2.0% - 5.0%

Incorporation into Formulations:

Oil-in-Water (O/W) Emulsions: Due to its higher melting point, 1,12-dodecanediol should be

added to the oil phase and heated until fully dissolved before emulsification.

Water-in-Oil (W/O) Emulsions: It can be incorporated into the oil phase.
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Anhydrous Systems: It can be dissolved in the lipid base with heating.

Prototype Formulation: Moisturizing O/W Cream

Phase
Ingredient (INCI
Name)

Function % w/w

A Deionized Water Vehicle q.s. to 100

Glycerin Humectant 3.00

Xanthan Gum Thickener 0.20

B
Glyceryl Stearate &

PEG-100 Stearate
Emulsifier 4.00

Cetyl Alcohol Thickener, Emollient 2.50

Caprylic/Capric

Triglyceride
Emollient 5.00

1,12-Dodecanediol Moisturizer, Stabilizer 2.00

Dimethicone Emollient 1.00

C
Phenoxyethanol (and)

Ethylhexylglycerin
Preservative 1.00

Fragrance Fragrance 0.10

Procedure:

Combine Phase A ingredients and heat to 75-80°C with mixing.

Combine Phase B ingredients and heat to 75-80°C with mixing until all solids are melted and

the phase is uniform.

Add Phase B to Phase A with homogenization.

Cool the emulsion with gentle mixing.

Add Phase C ingredients individually below 40°C and mix until uniform.
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Adjust pH if necessary.

Experimental Protocols
Protocol: Evaluation of Skin Hydration (Corneometry)
Objective: To quantify the effect of a cosmetic formulation containing 1,12-dodecanediol on

skin surface hydration.

Apparatus: Corneometer® (or equivalent device measuring skin capacitance).

Procedure:

Subject Recruitment: Recruit healthy volunteers with self-perceived dry skin. Subjects should

refrain from using moisturizers on the test area (e.g., volar forearm) for a specified period

(e.g., 24-72 hours) before the study.

Acclimatization: Allow subjects to acclimatize to the controlled environmental conditions

(temperature and humidity) of the testing room for at least 30 minutes.

Baseline Measurement: Take baseline skin hydration readings from the designated test sites.

Product Application: Apply a standardized amount (e.g., 2 mg/cm²) of the test formulation to

the designated test site. Leave an adjacent area untreated as a control.

Post-Application Measurements: Measure skin hydration at specified time points (e.g., 1, 2,

4, 8, and 24 hours) after product application.

Data Analysis: Calculate the percentage change in skin hydration from baseline for both the

treated and untreated sites. Perform statistical analysis to determine the significance of the

results.

Protocol: Antimicrobial Efficacy Testing (Challenge Test)
Objective: To assess the effectiveness of the preservative system in a cosmetic formulation

containing 1,12-dodecanediol.

Methodology: Based on ISO 11930 or USP <51> Antimicrobial Effectiveness Testing.
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Procedure:

Product Inoculation: Inoculate samples of the final formulation with a mixed culture of

relevant microorganisms (e.g., Staphylococcus aureus, Pseudomonas aeruginosa,

Escherichia coli, Candida albicans, Aspergillus brasiliensis).

Incubation: Incubate the inoculated samples at a specified temperature (e.g., 20-25°C).

Microbial Enumeration: At specified intervals (e.g., 7, 14, and 28 days), withdraw aliquots

from the samples and determine the number of viable microorganisms.

Evaluation: Compare the microbial counts at each interval to the initial inoculum level. The

formulation passes the test if it meets the specified criteria for microbial reduction (e.g., a

certain log reduction within a specific timeframe).

Protocol: Stability Testing
Objective: To evaluate the physical and chemical stability of a cosmetic formulation containing

1,12-dodecanediol under various conditions.

Procedure:

Sample Preparation: Prepare samples of the final formulation in its intended packaging.

Storage Conditions: Store the samples under a range of conditions, including:

Real-Time: 25°C / 60% RH

Accelerated: 40°C / 75% RH

Freeze-Thaw Cycling: e.g., 24 hours at -10°C followed by 24 hours at 25°C, for several

cycles.

Evaluation Intervals: Assess the samples at regular intervals (e.g., 1, 2, and 3 months for

accelerated testing; and at specified time points up to the desired shelf life for real-time

testing).

Parameters to Evaluate:
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Physical: Appearance, color, odor, pH, viscosity, and signs of phase separation.

Chemical: Concentration of active ingredients (if applicable).

Microbiological: Microbial content (to ensure continued preservation).
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Workflow for Skin Hydration Evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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